Cas no 801993-67-9 (1H-Imidazole-1-hexanol,2-methyl-5-nitro-)

• Product Name: 1H-Imidazole-1-hexanol,2-methyl-5-nitro-
• CAS No: 801993-67-9
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 713075
• PubChem ID: 45097981
• Update Time: 2025-04-19

1H-Imidazole-1-hexanol,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-hexanol,2-methyl-5-nitro-
• Imidazole-1-hexanol,2-methyl-5-nitro- (8CI)
• 801993-67-9
• 6-(2-Methyl-5-nitro-1H-imidazol-1-yl)hexan-1-ol

• Inchi： 1S/C10H17N3O3/c1-9-11-8-10(13(15)16)12(9)6-4-2-3-5-7-14/h8,14H,2-7H2,1H3
• InChI Key： JWVXFSSCLKEMRP-UHFFFAOYSA-N
• SMILES： OCCCCCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.127
• Monoisotopic Mass: 227.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.9A^2